Cas no 21144-32-1 (3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one)

3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one structure
21144-32-1 structure
Product Name:3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one
CAS No:21144-32-1
MF:C19H18N2O3
MW:322.357824802399
CID:2021234
PubChem ID:165352474
Update Time:2025-04-21

3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-[4-(2-pyridin-3-yl-oxazol-5-yl)-phenoxy]-butan-2-one
    • Halfordinon
    • Halfordinone
    • Halfovdinon
    • 3-Methyl-1-[4-[2-(3-pyridinyl)-4-oxazolyl]phenoxy]-2-butanone
    • DTXSID901181709
    • 21144-32-1
    • Inchi: 1S/C19H18N2O3/c1-13(2)17(22)12-23-16-7-5-14(6-8-16)18-11-21-19(24-18)15-4-3-9-20-10-15/h3-11,13H,12H2,1-2H3
    • InChI Key: TVFWTFSOPFWJND-UHFFFAOYSA-N
    • SMILES: CC(C(COC1C=CC(C2OC(C3C=NC=CC=3)=NC=2)=CC=1)=O)C

Computed Properties

  • Exact Mass: 322.13174244Da
  • Monoisotopic Mass: 322.13174244Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 65.2Ų
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